Cas no 1809889-70-0 (2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine)

2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine is a boronic ester derivative of pyrazolo[3,4-b]pyridine, commonly employed as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of the pinacol boronate group enhances stability and solubility, facilitating efficient transformations under mild conditions. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its pyrazolopyridine scaffold serves as a key structural motif. The methyl substitution at the 2-position further modulates reactivity and selectivity in coupling reactions. Its high purity and consistent performance make it a reliable choice for constructing complex heterocyclic frameworks in medicinal chemistry and materials science applications.

2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine structure

1809889-70-0 structure

Product Name:2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine

CAS No:1809889-70-0

MF:C₁₃H₁₈BN₃O₂

MW:259.111922740936

MDL:MFCD22566164

CID:4936647

PubChem ID:72208280

Update Time:2026-02-27

2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 2-METHYL-2H-PYRAZOLO[3,4-B]PYRIDINE-5-BORONIC ACID PINACOL ESTER
- 2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-pyrazolo[3,4-b]pyridine
- PB39141
- 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine
- DB-150217
- SY322422
- 1809889-70-0
- CS-0176710
- P13291
- MFCD22566164
- MDL： MFCD22566164
- Inchi： 1S/C13H18BN3O2/c1-12(2)13(3,4)19-14(18-12)10-6-9-8-17(5)16-11(9)15-7-10/h6-8H,1-5H3
- InChI Key： OTZJRKLLGMMELZ-UHFFFAOYSA-N
- SMILES： O1B(C2C=NC3C(=CN(C)N=3)C=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 259.1492070g/mol
Monoisotopic Mass: 259.1492070g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 348
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.2

2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM212158-1g	2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-pyrazolo[3,4-b]pyridine	1809889-70-0	97%	1g	$806	2021-08-04
Chemenu	CM212158-1g	2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-pyrazolo[3,4-b]pyridine	1809889-70-0	97%	1g	$500	2023-02-17
eNovation Chemicals LLC	Y1231095-100mg	2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine	1809889-70-0	97%	100mg	$155	2024-07-21
eNovation Chemicals LLC	Y1231095-250MG	2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine	1809889-70-0	97%	250mg	$240	2024-07-21
eNovation Chemicals LLC	Y1231095-500MG	2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine	1809889-70-0	97%	500mg	$385	2024-07-21
eNovation Chemicals LLC	Y1231095-1G	2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine	1809889-70-0	97%	1g	$575	2024-07-21
eNovation Chemicals LLC	Y1231095-5G	2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine	1809889-70-0	97%	5g	$1730	2024-07-21
eNovation Chemicals LLC	Y1231095-10G	2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine	1809889-70-0	97%	10g	$2885	2024-07-21
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20111056-100MG	2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine	1809889-70-0	97%	100MG	￥ 924.00	2023-04-14